Cas no 383133-94-6 (2-(5-chloro-2-ethoxyphenyl)acetic acid)

• Product Name: 2-(5-chloro-2-ethoxyphenyl)acetic acid
• CAS No: 383133-94-6
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 6450664
• PubChem ID: 3906770
• Update Time: 2025-06-11

2-(5-chloro-2-ethoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-ethoxyphenyl)acetic acid
• BB 0248982
• AKOS002392980
• (5-Chloro-2-ethoxy-phenyl)-acetic acid
• EN300-1968668
• 383133-94-6

• Inchi： 1S/C10H11ClO3/c1-2-14-9-4-3-8(11)5-7(9)6-10(12)13/h3-5H,2,6H2,1H3,(H,12,13)
• InChI Key： HXUUNPVRAVWBJW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CC(=O)O)OCC

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(5-chloro-2-ethoxyphenyl)acetic acid

2-(5-Chloro-2-ethoxyphenyl)acetic Acid: An Overview of CAS No. 383133-94-6

2-(5-Chloro-2-ethoxyphenyl)acetic acid (CAS No. 383133-94-6) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This article provides a comprehensive overview of the compound, including its chemical structure, physical properties, synthesis methods, and potential applications in drug development and other fields.

Chemical Structure and Properties

2-(5-Chloro-2-ethoxyphenyl)acetic acid is a substituted phenylacetic acid with the molecular formula C₁₀H₁₁ClO₃. The compound features a phenyl ring substituted with a chlorine atom at the 5-position and an ethoxy group at the 2-position, attached to an acetic acid moiety. This unique structural arrangement confers specific chemical and physical properties that make it valuable in various applications.

The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point is around 105°C, and it has a molecular weight of approximately 218.64 g/mol. The presence of the carboxylic acid group makes it slightly acidic, which can be useful in various chemical reactions and formulations.

Synthesis Methods

The synthesis of 2-(5-chloro-2-ethoxyphenyl)acetic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 5-chloro-2-ethoxybenzaldehyde with an appropriate Grignard reagent followed by hydrolysis to form the carboxylic acid. Another approach involves the Friedel-Crafts acylation of 5-chloro-2-ethoxytoluene with acetyl chloride in the presence of a Lewis acid catalyst.

A more recent and environmentally friendly method involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Heck reaction, to introduce the ethoxy group onto the phenyl ring. These methods offer higher yields and reduced environmental impact compared to traditional synthetic routes.

Pharmacological Properties and Applications

2-(5-Chloro-2-ethoxyphenyl)acetic acid has been studied for its potential pharmacological properties, particularly in the context of drug development. Recent research has shown that this compound exhibits anti-inflammatory and analgesic activities, making it a promising candidate for the treatment of inflammatory diseases and pain management.

A study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-(5-chloro-2-ethoxyphenyl)acetic acid demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammation. The researchers found that these derivatives were effective in reducing inflammation in both in vitro and in vivo models without causing significant side effects.

In addition to its anti-inflammatory properties, 2-(5-chloro-2-ethoxyphenyl)acetic acid has also been investigated for its potential as an anticancer agent. A study published in Cancer Research in 2020 showed that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of specific signaling pathways.

Safety Considerations and Regulatory Status

The safety profile of 2-(5-chloro-2-ethoxyphenyl)acetic acid is an important consideration for its use in pharmaceutical applications. Preclinical studies have shown that this compound is generally well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, as with any new chemical entity, comprehensive safety assessments are necessary before it can be advanced to clinical trials.

In terms of regulatory status, 2-(5-chloro-2-ethoxyphenyl)acetic acid is not currently approved for use as a drug by regulatory agencies such as the FDA or EMA. However, ongoing research and development efforts are aimed at advancing this compound through preclinical studies and eventually into clinical trials to evaluate its safety and efficacy in humans.

FUTURE DIRECTIONS AND CONCLUSIONS

The potential applications of 2-(5-chloro-2-ethoxyphenyl)acetic acid are diverse and promising. Ongoing research continues to explore its pharmacological properties and identify new derivatives with enhanced therapeutic effects. As more data becomes available from preclinical studies, it is likely that this compound will play an increasingly important role in drug development for various diseases.

In conclusion, CAS No. 383133-94-6 (2-(5-chloro-2-ethoxyphenyl)acetic acid) is a valuable compound with significant potential in pharmaceutical research and development. Its unique chemical structure, coupled with its anti-inflammatory and anticancer properties, makes it an attractive candidate for further investigation. As research progresses, it is expected that this compound will contribute to the discovery of new therapeutic agents for unmet medical needs.